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Compound of Interest

Compound Name: Fluopyram

Cat. No.: B1672901

Environmental Fate and Transport of Fluopyram:
A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
transport of the fungicide fluopyram in soil and water systems. The information is compiled
from a range of scientific studies and regulatory documents to support environmental risk
assessment and research activities.

Physicochemical Properties

The environmental behavior of a pesticide is fundamentally influenced by its physicochemical
properties. Fluopyram is a moderately soluble and persistent compound with a tendency to
adsorb to soil particles. A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of Fluopyram
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Property Value Reference(s)

N-{2-[3-chloro-5-

(trifluoromethyl)-2-
IUPAC Name _ _ [1][2]
pyridyllethyl}-a,a,a-trifluoro-o-

toluamide

CAS Number 658066-35-4 [11[2]
Molecular Formula C16H11CIFsN20 [11[2]
Molar Mass 396.72 g/mol [1]
Water Solubility (20°C) 15-16 mg/L (pH 4-9) [3]
Octanol-Water Partition

Coefficient (log Kow) 33 4
Vapor Pressure (25°C) 2.33x 1077 Pa [4]
Henry's Law Constant (25°C) 2.94 x 1071° atm-m3/mol [4]

Degradation in Soil and Water Systems

Fluopyram is characterized by its high persistence in soil and aquatic environments.
Degradation occurs through biotic and abiotic pathways, with microbial metabolism being a key
factor in soil.

Soil Degradation

Fluopyram is slight to highly persistent in soil, with its degradation rate being influenced by soil
type, organic matter content, moisture, and temperature.[5][6] Aerobic degradation is the
primary pathway, leading to the formation of several metabolites.

Table 2: Soil Degradation Half-life (DTso) of Fluopyram
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Condition Soil Type DTso (days) Reference(s)
Aerobic Laboratory Various 162 - 746 [4]

Aerobic Field (Europe) Various 21 - 386 [5]

Aerobic Field (USA) Various 24 - 539 [5]

Anaerobic Laboratory Stable Stable [4]

) Silt Loam & Sandy
Field Study 4.7 - 26.3 [718]
Loam

Laboratory (25°C, field

] Laterite Soil 17.5-23.5 [61[7]
capacity)
Laboratory (25°C, field )
] Red Loam Saill 16.0 - 23.3 [61[7]
capacity)
Laboratory (0.5 -5 -~
Not specified 64.2 - 93.6 [61[7]

mg/kg)

The primary metabolites identified in soil are fluopyram-7-hydroxy and fluopyram-benzamide
(BZM).[4][9] Further degradation can lead to the formation of pyridyl-carboxylic acid (PCA).[4]

Fluopyram Amide Bond Cleavage _ Mineralization (CO2)
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Figure 1: Simplified degradation pathway of fluopyram in soil.

Aquatic Degradation

Fluopyram is stable to hydrolysis at environmentally relevant pH values (4-9).[5]
Photodegradation in water can occur, but it is generally a slow process. The presence of
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substances like Fe(lll) and TiO2 can accelerate aqueous photolysis under simulated sunlight.
[10]

Table 3: Aquatic Degradation of Fluopyram

Degradation .
Condition Outcome Reference(s)
Process

Hydrolysis pH4,7,9 Stable [5]

Slow degradation;
products include
compounds from

) ) ] intramolecular

Aqueous Photolysis Simulated Sunlight o [10]

elimination of HCI,
hydroxyl-substitution,
and hydrogen

extraction.

Adsorption and Mobility in Soil

The mobility of fluopyram in soil is governed by its adsorption to soil particles, particularly
organic matter and clay. With moderate Koc values, fluopyram is considered to have moderate
mobility.[4][5] However, its strong adsorption can limit leaching potential in many soil types.

Table 4: Soil Adsorption and Mobility of Fluopyram

Parameter Value Interpretation Reference(s)
Koc (mL/g) 233 - 400 Moderate Mobility [11]

Koc (mL/g) 266 - 460 Moderate Mobility [4]

Koc (mL/g) 316 - 591 Moderate Mobility [5]

Kd (mL/g) 0.45-7.26 Varies with soil type [11]

The metabolite fluopyram-7-hydroxy has been reported to have moderate to high mobility in
soil.[5]
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Experimental Protocols

The following sections outline the general methodologies for key environmental fate studies,
based on OECD guidelines and specific applications for fluopyram.

Aerobic and Anaerobic Soil Metabolism (OECD 307)

This study aims to determine the rate and pathway of fluopyram degradation in soil under both
aerobic and anaerobic conditions.

o Test System: Multiple soil types with varying characteristics (pH, organic carbon, texture) are
used.[12][13] Samples are typically treated with *C-labeled fluopyram to facilitate the
tracking of the parent compound and its metabolites.[14]

o Aerobic Phase: Treated soil samples are incubated in the dark at a constant temperature
(e.g., 20°C) and moisture content for up to 120 days.[13][15] A continuous flow of air is
passed through the incubation vessels to maintain aerobic conditions. Evolved #COz is
trapped to quantify mineralization.

e Anaerobic Phase: Following an initial aerobic phase to establish microbial activity, the soil is
flooded with water, and the system is purged with an inert gas (e.g., nitrogen) to create
anaerobic conditions. Incubation then continues in the dark.

e Sampling and Analysis: Soil samples are collected at various time points and extracted using
appropriate solvents.[15] The extracts are analyzed by methods such as High-Performance
Liquid Chromatography (HPLC) with radiometric detection and Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS) to identify and quantify fluopyram and its
transformation products.[14]

Adsorption/Desorption Batch Equilibrium (OECD 106)

This method is used to determine the extent to which fluopyram adsorbs to soil particles and
its potential to desorb back into the soil solution.

o Test System: Several soil types with characterized properties are used.[16][17]

o Adsorption Phase: Soil samples are equilibrated with an aqueous solution of known
fluopyram concentration (often in 0.01 M CacClz) for a predetermined period (e.g., 24-48
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hours) with constant agitation.[18][19]

Analysis: After equilibration, the soil suspension is centrifuged, and the supernatant is
analyzed for the fluopyram concentration. The amount adsorbed to the soil is calculated by
the difference between the initial and final concentrations in the solution.[19]

Desorption Phase: The supernatant from the adsorption phase is replaced with a fluopyram-
free solution, and the soil is resuspended and agitated for the same equilibration time. The
concentration of desorbed fluopyram in the solution is then measured.

Data Interpretation: The results are used to calculate the soil-water distribution coefficient
(Kd) and the organic carbon-normalized adsorption coefficient (Koc).[20]
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Figure 2: Generalized workflow for a soil adsorption/desorption study.
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Hydrolysis as a Function of pH (OECD 111)

This study evaluates the abiotic degradation of fluopyram in water due to hydrolysis at
different pH levels.

o Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are used.[21][22]

e Procedure: A known concentration of fluopyram is added to each buffer solution. The
solutions are incubated in the dark at a constant temperature (e.g., 50°C for a preliminary
test, followed by lower temperatures for definitive tests).[22][23]

o Sampling and Analysis: Aliquots are taken at various time intervals and analyzed for the
concentration of the parent compound and any hydrolysis products.[21]

o Data Interpretation: The rate of hydrolysis is determined, and the half-life (DTso) at each pH
is calculated. For fluopyram, results indicate it is stable to hydrolysis.[5]

Aqueous Photolysis (OECD 316)

This study determines the rate and pathway of fluopyram degradation in water when exposed
to light.

o Test System: A sterile, buffered agueous solution of fluopyram is used.[24][25]

e Procedure: The test solution is exposed to a light source that simulates natural sunlight (e.g.,
a xenon arc lamp).[24] Dark control samples are incubated under the same conditions but
shielded from light to differentiate between photolytic and other degradation processes.[24]

o Sampling and Analysis: Samples are collected at various time points and analyzed for the
parent compound and phototransformation products.[25]

o Data Interpretation: The photodegradation rate and half-life are calculated. The quantum
yield, which is a measure of the efficiency of the photochemical process, can also be
determined.[25]

Analytical Methodology
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The determination of fluopyram and its metabolites in soil and water samples typically involves
a multi-step process:

o Extraction: A common method for soil and plant matrices is the QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) procedure, which uses acetonitrile for extraction
followed by a cleanup step with dispersive solid-phase extraction (d-SPE).[26] For water
samples, direct injection or solid-phase extraction (SPE) may be employed.[3][27]

e Analysis: The final determination is usually performed using High-Performance Liquid
Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) or Gas
Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[3][9][26] These techniques
provide high selectivity and sensitivity for quantifying the target analytes at low residue
levels.

Factors Influencing Environmental Fate and
Transport

The overall environmental fate and transport of fluopyram is a complex interplay of its inherent
properties and various environmental factors.

Environmental Factors Fluopyram Properties

Microbial Activity Climate (Rainfall, Temperature)

Degradation Rate (DT50) Water Solubility | Vapor Pressure

Soil Properties (OM, Clay, pH) Adsorption Coefficient (Koc)

Leaching
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Figure 3: Key factors influencing the environmental fate of fluopyram.

Conclusion

Fluopyram is a persistent fungicide with moderate mobility in soil. Its environmental fate is
primarily driven by microbial degradation in soil and adsorption to soil organic matter and clay
particles. While it is stable to hydrolysis, photodegradation in water can occur slowly. The
potential for leaching exists, particularly in soils with low organic matter content, and its
metabolite, fluopyram-7-hydroxy, may be more mobile than the parent compound. A thorough
understanding of these processes, guided by standardized experimental protocols, is essential
for assessing the environmental risks associated with the use of fluopyram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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